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Compound of Interest

Compound Name: N-Methyl-1,3-propanediamine

Cat. No.: B050750 Get Quote

Technical Support Center: N-Methyl-1,3-
propanediamine
This guide provides essential safety information, handling procedures, and emergency

protocols for researchers, scientists, and drug development professionals working with N-
Methyl-1,3-propanediamine (CAS 6291-84-5).

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with N-Methyl-1,3-propanediamine? A1: N-
Methyl-1,3-propanediamine is a flammable and corrosive liquid and vapor.[1][2] Key hazards

include:

Flammability: It is a flammable liquid with a flash point that requires precautions against

ignition sources.[3][4]

Corrosivity: It causes severe skin burns and serious eye damage.[3][5][6]

Toxicity: It is harmful if swallowed, harmful in contact with skin, and may be harmful or fatal if

inhaled.[3][5][6][7]

Irritation: It may cause irritation to the respiratory system.[8][9]
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Q2: What personal protective equipment (PPE) is required when handling this chemical? A2: A

comprehensive PPE setup is mandatory. This includes:

Eye and Face Protection: Wear tightly fitting safety goggles and a face shield (minimum 8-

inch).[3] Splash-proof safety goggles are a minimum requirement.[5][8]

Skin Protection: Wear appropriate protective gloves and clothing to prevent any skin

exposure.[10][11] It is recommended to use two different types of gloves for the best

protection.[8] Fire/flame resistant and impervious clothing is also advised.[12]

Respiratory Protection: Use a NIOSH-approved half-face respirator with an organic

vapor/acid gas cartridge, especially when handling the neat chemical.[5][8] If exposure limits

are exceeded or irritation occurs, a full-face respirator should be used.[10][12] All work

should be conducted in a well-ventilated area, preferably a chemical fume hood.[10][11]

Q3: What are the proper storage conditions for N-Methyl-1,3-propanediamine? A3: Store the

chemical in a cool, dry, and well-ventilated place, away from heat, sparks, and open flames.[3]

[6][10][13] Containers should be kept tightly closed and stored locked up.[3][6][10] Some

sources recommend refrigeration at 2-8°C.[1][2][5] It should be stored in a designated

flammables area.[10][11]

Q4: What materials are incompatible with N-Methyl-1,3-propanediamine? A4: Avoid contact

with acids, strong oxidizing agents, acid chlorides, isocyanates, halogenated organics,

peroxides, phenols (acidic), epoxides, and anhydrides.[1][2][8][10] It may generate flammable

hydrogen gas in combination with strong reducing agents like hydrides.[1][2][13]

Troubleshooting and Experimental Guides
This section addresses specific issues that may arise during experiments.

Scenario 1: Accidental Skin or Hair Contact

Question: What is the immediate first aid protocol for skin exposure?

Answer:
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Immediately remove all contaminated clothing and shoes while moving to the nearest

emergency shower.[3][5][10]

Rinse the affected skin area with copious amounts of water for at least 15 minutes.[3][5][9]

Wash the skin with soap and plenty of water.[3][10]

Seek immediate medical attention without delay.[3][9][10]

Contaminated clothing must be washed thoroughly before reuse.[10][13]

Scenario 2: Accidental Eye Contact

Question: What should I do if the chemical splashes into my eyes?

Answer:

Immediately flush the eyes with plenty of water for at least 15 to 30 minutes at an emergency

eyewash station, also washing under the eyelids.[5][10]

If present, remove contact lenses, if it is easy to do so, and continue rinsing.[3][5][10]

Do not put any ointments, oils, or medication in the eyes without specific instructions from a

physician.[5]

Call a poison control center or doctor for immediate medical attention, even if no symptoms

like redness or irritation develop.[3][5][10]

Scenario 3: Accidental Inhalation

Question: What actions should be taken if I inhale vapors?

Answer:

Immediately move from the exposure area to fresh air.[3][10][12]

If breathing is difficult, give oxygen. If breathing has stopped, provide artificial respiration.[3]

[10] Be aware that providing mouth-to-mouth resuscitation may be hazardous to the person
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giving aid.[9]

Seek immediate medical attention.[3][10]

Scenario 4: Accidental Ingestion

Question: What is the procedure if the chemical is accidentally swallowed?

Answer:

Do NOT induce vomiting.[3][9][10]

Rinse the mouth thoroughly with water.[3][12]

Never give anything by mouth to an unconscious person.[3][9]

Call a physician or poison control center immediately.[3][9][10]

Scenario 5: Handling a Chemical Spill

Question: How do I safely clean up a small spill of N-Methyl-1,3-propanediamine in the lab?

Answer: This protocol is for minor spills that do not pose an immediate threat. For major spills,

evacuate the area and contact emergency services.[14]

Alert & Secure: Notify others in the area.[15] Remove all sources of ignition (e.g., turn off hot

plates, extinguish open flames).[3][10]

Personal Protection: Put on the appropriate PPE, including a respirator, chemical-resistant

gloves, and safety goggles.[14][15]

Containment: Prevent the spill from spreading or entering drains by creating a dike with

absorbent material.[15]

Absorption: For flammable liquids, use an absorbent material like activated carbon or

specialized absorbent pads.[16][17] Slowly add the absorbent material to the spill, starting

from the edges and working inward until all liquid is absorbed.[15][17] Use only non-sparking

tools for cleanup.[10][13]
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Collection: Carefully scoop the absorbed material into a suitable, leak-proof, and clearly

labeled container for hazardous waste disposal.[5][8][17]

Decontamination: Wash the spill surface with a soap and water solution.[5][8] If the chemical

is highly toxic, collect the rinse water for proper disposal.[15]

Disposal: Dispose of all contaminated materials (including gloves and pads) as hazardous

waste according to institutional and local regulations.[10][14]

Quantitative Data Summary
Property Value

Molecular Formula C₄H₁₂N₂[4][5][10]

Molecular Weight 88.15 g/mol [4][5][10]

Appearance
Colorless to light yellow or dark amber liquid[1]

[2][5][18]

Boiling Point 139 - 141 °C (at 760 mmHg)[1][4][10]

Melting Point -72 °C / -97.6 °F[10]

Flash Point 35 °C / 95 °F[10]

Autoignition Temp. 305 °C / 581 °F[10]

Density 0.840 - 0.844 g/mL (at 20-25°C)[1][4][10]

Vapor Pressure 5.3 mbar (at 20°C)[10]

Water Solubility Soluble / Miscible[2][5]

pH 13.5 (100 g/L aqueous solution)[2][10]

Experimental Workflow Visualization
The following diagram outlines the logical workflow for the safe handling of N-Methyl-1,3-
propanediamine during a typical laboratory procedure.
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Start: Prepare Experiment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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methyl-1-3-propanediamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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